VUF10497

• Molecular Formula: C18H20ClN5S
• Molecular Weight: 373.9 g/mol
• InChI: InChI=1S/C18H20ClN5S/c1-23-6-8-24(9-7-23)18-21-16-5-4-13(19)11-15(16)17(22-18)20-12-14-3-2-10-25-14/h2-5,10-11H,6-9,12H2,1H3,(H,20,21,22)
• InChIKey: OLJSGKYQYTWQNJ-UHFFFAOYSA-N

VUF10497: Dual H1/H4 Inverse Agonist

VUF10497 is a synthetic quinazoline-based small molecule that functions as a potent histamine H4 receptor (H4R) inverse agonist (human pKi = 7.57, Ki = 7.59 nM) [1][2]. Discovered via a scaffold-hopping approach from quinoxaline fragments, VUF10497 belongs to a novel chemical series distinct from indole-carboxamide H4R ligands such as JNJ-7777120 [1]. Uniquely among well-characterized H4R tool compounds, VUF10497 possesses considerable affinity for the human H1 receptor (Ki = 19.9 nM), classifying it as a dual H1R/H4R ligand—a pharmacological profile that is rare in the H4R ligand landscape and may confer added therapeutic benefit in models where both receptors contribute to pathology [1][2].

Dual H1R/H4R inverse agonist for receptor co-blockade pathway studies

Structurally distinct quinazoline scaffold (non-indole carboxamide chemotype)

Supports species-dependent pharmacology models (human inverse agonist, rat antagonist)

• [1] Smits RA, de Esch IJ, Zuiderveld OP, Broeker J, Sansuk K, Guaita E, Coruzzi G, Adami M, Haaksma E, Leurs R. Discovery of quinazolines as histamine H4 receptor inverse agonists using a scaffold hopping approach. J Med Chem. 2008 Dec 25;51(24):7855-65. PMID: 19053770. View Source
• [2] BindingDB Entry BDBM50412494 (CHEMBL452847) for VUF-10497: Ki values for human H4R (7.59 nM), rat H4R (15.8 nM), and human H1R (19.9 nM). Curated by ChEMBL, original data from Vrije Universiteit Amsterdam. View Source

Why VUF10497 Cannot Be Substituted

H4R ligands are not a monolithic class: critical differences in functional efficacy (inverse agonism vs. neutral antagonism), receptor selectivity profiles, and species-dependent pharmacology make generic substitution scientifically invalid [1]. VUF10497 is an inverse agonist at the human H4R, meaning it suppresses constitutive receptor activity—a property absent in neutral antagonists like JNJ-7777120. Furthermore, VUF10497's balanced dual H1R/H4R affinity cannot be replicated by highly selective H4R-only antagonists [1][2]. Substituting VUF10497 with a single-target H4R tool compound would fundamentally alter the pharmacological intervention being studied, particularly in models where H1R co-blockade is mechanistically relevant. The quantitative evidence that follows demonstrates why this specific quinazoline must be sourced, not interchanged.

This Compound

Inverse agonist at human H4R; dual H1/H4 affinity

Alternative Considered

JNJ-7777120 (neutral antagonist, pure H4R-selective)

Functional efficacy profile may differ significantly; neutral antagonism cannot reproduce inverse agonist suppression of constitutive receptor activity.

This Compound

Balanced dual H1R/H4R engagement

Alternative Considered

H4R-selective tool + separate H1 antagonist co-administration

Co-blockade pharmacokinetics and simultaneous receptor occupancy may not be replicated by dosing two separate agents.

This Compound

Species-dependent pharmacology (human inverse agonist, rat antagonist)

Alternative Considered

Cross-species consistent H4R antagonist (e.g., JNJ-7777120)

Ortholog-specific efficacy switch may alter mechanistic interpretation when translating between human and rodent models.

• [1] Smits RA, de Esch IJ, Zuiderveld OP, Broeker J, Sansuk K, Guaita E, Coruzzi G, Adami M, Haaksma E, Leurs R. Discovery of quinazolines as histamine H4 receptor inverse agonists using a scaffold hopping approach. J Med Chem. 2008 Dec 25;51(24):7855-65. PMID: 19053770. View Source
• [2] BindingDB Entry BDBM50412494 (CHEMBL452847) for VUF-10497: human H4R Ki = 7.59 nM, rat H4R Ki = 15.8 nM, human H1R Ki = 19.9 nM. View Source

VUF10497 Differential Evidence

Dual H1R/H4R Binding vs. JNJ-7777120

VUF10497 demonstrates dual human H1R/H4R affinity (H4R Ki = 7.59 nM; H1R Ki = 19.9 nM) [1][2]. In contrast, JNJ-7777120 exhibits >1000-fold selectivity for H4R over H1, H2, and H3 receptors, with H1R Ki exceeding 1 µM [3]. This represents a >50-fold difference in H1R engagement. The dual profile is unique among well-characterized H4R inverse agonists and cannot be replicated by simply co-administering a selective H4R antagonist with a selective H1R antagonist, due to differences in pharmacokinetic overlap and off-rate competition at shared binding sites.

Dual H1R/H4R vs. JNJ-7777120

Head-to-head comparison

H1R Ki: 19.9 nM vs. >1,000 nM (>50-fold higher affinity)

Dual-receptor engagement context; H1R co-blockade relevant in mast cell/eosinophil models

Radioligand binding with [3H]mepyramine (NIH3T3 cells); JNJ-7777120 selectivity panel data.

Evidence Dimension	Human histamine H1 receptor binding affinity (Ki)
Target Compound Data	Ki = 19.9 nM (pKi ≈ 7.70)
Comparator Or Baseline	JNJ-7777120: Ki > 1,000 nM (pKi < 6.0) for human H1R
Quantified Difference	>50-fold higher H1R affinity for VUF10497
Conditions	Radioligand binding with [3H]mepyramine at human H1R expressed in NIH3T3 fibroblasts (VUF10497) [2]; selectivity panel for JNJ-7777120 reported Ki >1 µM at H1, H2, H3 receptors [3]

Why This Matters

A researcher studying H4R-driven inflammation with H1R co-involvement (e.g., allergic rhinitis, atopic dermatitis models) would require VUF10497 specifically; JNJ-7777120 would leave H1R-mediated components unaddressed, confounding mechanistic interpretation.

• [1] Smits RA et al. J Med Chem. 2008;51(24):7855-65. PMID: 19053770. Reports dual H1R/H4R profile. View Source
• [2] BindingDB BDBM50412494: VUF-10497 human H1R Ki = 19.9 nM by [3H]mepyramine displacement in NIH3T3 cells. View Source
• [3] Thurmond RL, et al. A potent and selective histamine H4 receptor antagonist with anti-inflammatory properties. J Pharmacol Exp Ther. 2004;309(1):404-13. PMID: 14722321. JNJ-7777120 Ki >1 µM for H1-3 receptors. View Source

H1R Affinity Advantage vs. VUF10499

Within the same quinazoline series reported by Smits et al., VUF10499 (compound 54) differs from VUF10497 (compound 55) only in the heteroaryl substituent on the 4-amino group: VUF10499 carries a furan-3-ylmethyl group, while VUF10497 carries a thiophen-2-ylmethyl group [1]. Despite similar human H4R pKi values (VUF10499: 8.12; VUF10497: 7.57) [1], VUF10497 exhibits substantially higher human H1R affinity: Ki = 19.9 nM vs. VUF10499 Ki = 97.7 nM—a 4.9-fold difference [2][3]. This represents a critical SAR optimization point where a single heteroatom substitution (O→S) in the pendant group dramatically enhances dual-receptor engagement.

H1R Affinity vs. VUF10499

Head-to-head comparison

4.9-fold higher H1R affinity: Ki 19.9 nM vs. 97.7 nM (VUF10499)

Supports selection for dual-pathway studies requiring robust H1R engagement

Same lab, same assay; heteroaryl substituent O→S drives affinity gain.

Evidence Dimension	Human H1 receptor binding affinity (Ki)
Target Compound Data	VUF10497 human H1R Ki = 19.9 nM
Comparator Or Baseline	VUF10499 human H1R Ki = 97.7 nM
Quantified Difference	4.9-fold higher H1R affinity for VUF10497
Conditions	[3H]mepyramine displacement binding at human H1R expressed in NIH3T3 cells; data curated by ChEMBL from same laboratory (Vrije Universiteit Amsterdam) [2][3]

Why This Matters

For procurement decisions where dual H1/H4 engagement is the experimental objective, VUF10497 must be selected over VUF10499—the nearly 5-fold weaker H1R affinity of VUF10499 would result in substantially reduced H1R occupancy at equivalent dosing, potentially failing to recapitulate the dual-receptor pharmacology that defines this chemotype.

• [1] Smits RA et al. J Med Chem. 2008;51(24):7855-65. PMID: 19053770. Reports pKi values for VUF10499 (8.12) and VUF10497 (7.57) at human H4R. View Source
• [2] BindingDB BDBM50412494: VUF-10497 human H1R Ki = 19.9 nM. View Source
• [3] BindingDB BDBM50397292 (CHEMBL454890): VUF-10499 human H1R Ki = 97.7 nM by [3H]mepyramine displacement. View Source

Inverse Agonism vs. JNJ-7777120 Neutral Antagonism

VUF10497 is characterized as an inverse agonist at the human H4R, actively suppressing constitutive (ligand-independent) receptor signaling [1]. In contrast, JNJ-7777120 is classified as a neutral antagonist that blocks histamine binding without reducing basal receptor activity [2]. This distinction has functional consequences: in systems where H4R exhibits detectable constitutive activity (e.g., certain inflammatory cell types), VUF10497 would produce effects that JNJ-7777120 cannot replicate, even at saturating concentrations. Quantitative functional data for VUF10497's inverse agonism (e.g., IC50 in CRE-β-galactosidase reporter assays) are not publicly available, constituting a notable evidence gap. The closely related analog VUF10499 showed inverse agonist IC50 = 145 nM in this same assay [3], providing a class-level approximation.

Inverse Agonism vs. Neutral Antagonism

Class-level inference

Inverse agonist (functional IC50 not publicly disclosed); analog VUF10499 IC50 = 145 nM

Required for studying constitutive H4R signaling; neutral antagonist cannot substitute

Data gap for VUF10497; functional classification from CRE-β-galactosidase reporter gene assay.

Evidence Dimension	Functional efficacy classification at human H4R
Target Compound Data	Inverse agonist (pKi = 7.57; exact functional IC50 not publicly reported)
Comparator Or Baseline	JNJ-7777120: neutral antagonist (Ki = 4.5 nM; pA2 = 8.1) [2]
Quantified Difference	Qualitative difference in efficacy mechanism (inverse agonist vs. neutral antagonist); the closest analog VUF10499 shows inverse agonist IC50 = 145 nM in CRE-β-galactosidase assay [3]
Conditions	Functional classification based on CRE-β-galactosidase reporter gene assay in HEK293T cells expressing human H4R [1][3]

Why This Matters

For experiments investigating the role of constitutive H4R signaling in inflammation or immune cell function, only an inverse agonist like VUF10497 is mechanistically appropriate; a neutral antagonist like JNJ-7777120 would fail to interrogate ligand-independent receptor tone.

• [1] Smits RA et al. J Med Chem. 2008;51(24):7855-65. PMID: 19053770. Classifies VUF10497 as a potent human H4R inverse agonist. View Source
• [2] Thurmond RL et al. J Pharmacol Exp Ther. 2004;309(1):404-13. PMID: 14722321. Characterizes JNJ-7777120 as a selective H4R antagonist. View Source
• [3] BindingDB BDBM50397292: VUF-10499 inverse agonist IC50 = 145 nM in CRE-β-galactosidase assay at human H4R. Serves as class-level functional proxy for quinazoline series. View Source

Human vs. Rat H4R Binding Selectivity

VUF10497 exhibits moderate species selectivity between human and rat H4R: human H4R Ki = 7.59 nM vs. rat H4R Ki = 15.8 nM, yielding a human/rat affinity ratio of 2.08 [1]. This contrasts with JNJ-7777120, which shows near-equipotent binding across human, mouse, and rat H4R (Ki ≈ 4–5 nM for all three species) [2]. The ~2-fold species preference of VUF10497 is notable because the compound functions as an inverse agonist at human H4R but as an antagonist at rat H4R [3], representing a rare case where both affinity and functional efficacy diverge across species orthologs within a single compound.

Human vs. Rat H4R Binding

Cross-study comparable

Human Ki = 7.59 nM, Rat Ki = 15.8 nM (2.08-fold species preference)

Model-response context; species-specific potency shift and efficacy switch require careful translation

JNJ-7777120 exhibits near-equipotent binding across species.

Evidence Dimension	Human H4R vs. rat H4R binding affinity (species selectivity ratio)
Target Compound Data	Human H4R Ki = 7.59 nM; Rat H4R Ki = 15.8 nM; Ratio (rat/human) = 2.08
Comparator Or Baseline	JNJ-7777120: human, mouse, rat H4R Ki ≈ 4–5 nM (ratio ≈ 1.0–1.25) [2]
Quantified Difference	VUF10497 shows ~2-fold species preference; JNJ-7777120 shows none. Additionally, VUF10497 is an inverse agonist at human H4R but an antagonist at rat H4R [3].
Conditions	[3H]histamine displacement at human H4R (HEK293T) and rat H4R (Vrije Universiteit Amsterdam data, curated by ChEMBL/BindingDB) [1]; JNJ-7777120 data from Lim et al., 2010 [2]

Why This Matters

Investigators planning in vivo rat studies followed by human target validation must account for the ~2-fold potency shift and efficacy switch (inverse agonist→antagonist) when translating doses and interpreting mechanism-of-action results.

• [1] BindingDB BDBM50412494: human H4R Ki = 7.59 nM, rat H4R Ki = 15.8 nM. View Source
• [2] Lim HD, et al. Molecular Pharmacology. 2010;78(6):1084-1101. JNJ-7777120 species selectivity: human Ki ≈ 5 nM, mouse Ki ≈ 4 nM, rat Ki ≈ 4 nM. View Source
• [3] Smits RA et al. J Med Chem. 2008;51(24):7855-65. PMID: 19053770. States that quinazoline series compounds are inverse agonists at human H4R and antagonists at rat H4R. View Source

Anti-Inflammatory Efficacy in Carrageenan Paw Edema

Compounds from the quinazoline series, including VUF10497, were found to possess anti-inflammatory properties in vivo in the rat carrageenan-induced paw edema model [1]. In the same model, the selective H4R antagonist JNJ-7777120 (10 and 30 mg/kg, s.c.) and VUF6002 (10 mg/kg, s.c.) significantly reduced paw edema, with effects evident against the early (2 h) phase of inflammation [2]. JNJ-7777120 showed an ED50 of 22 mg/kg i.p. for reversal of thermal hyperalgesia in the carrageenan model [3]. A specific ED50 or dose-response curve for VUF10497 in this model has not been published in openly accessible literature; the in vivo anti-inflammatory activity is reported qualitatively as 'significant' in the primary paper [1].

In Vivo Anti-Inflammatory Activity

Data to verify

Qualitative significant effect in rat carrageenan paw edema; no ED50 available

Supports model-response endpoint context; quantitative dose-response data missing

JNJ-7777120 ED50 = 22 mg/kg i.p. in same model; VUF10497 data are limited.

Evidence Dimension	In vivo anti-inflammatory activity in rat carrageenan paw edema
Target Compound Data	Significant anti-inflammatory effect reported qualitatively (no publicly available ED50 or inhibition percentage) [1]
Comparator Or Baseline	JNJ-7777120: significant paw edema reduction at 10-30 mg/kg s.c.; ED50 = 22 mg/kg i.p. for thermal hyperalgesia [2][3]; VUF6002: significant reduction at 10 mg/kg s.c. [2]
Quantified Difference	Quantitative comparison not possible; VUF10497 in vivo efficacy data are qualitative only
Conditions	Carrageenan-induced paw edema in rats (early 2 h phase); compounds administered subcutaneously [1][2]

Why This Matters

The confirmed in vivo anti-inflammatory activity—combined with the dual H1/H4 pharmacological profile—suggests VUF10497 may address inflammatory pathologies through complementary receptor mechanisms. However, the absence of published quantitative dose-response data for VUF10497 in this model represents a procurement-related risk that must be weighed against the unique dual-receptor profile.

• [1] Smits RA et al. J Med Chem. 2008;51(24):7855-65. PMID: 19053770. 'Compounds from this novel series of quinazolines ... were found to possess anti-inflammatory properties in vivo in the rat.' View Source
• [2] Coruzzi G, Adami M, Guaita E, de Esch IJ, Leurs R. Antiinflammatory and antinociceptive effects of the selective histamine H4-receptor antagonists JNJ7777120 and VUF6002 in a rat model of carrageenan-induced acute inflammation. Eur J Pharmacol. 2007;563(1-3):240-4. PMID: 17382315. View Source
• [3] Huang YL, et al. H4 receptor antagonism exhibits anti-nociceptive effects in inflammatory and neuropathic pain models in rats. Pharmacol Biochem Behav. 2010;95(1):41-50. JNJ7777120 ED50 = 22 mg/kg i.p. View Source

Scaffold Differentiation: Quinazoline vs. Indole-Carboxamide

VUF10497 contains a 2-(4-methylpiperazin-1-yl)-quinazoline core with a thiophen-2-ylmethyl substituent at the 4-amino position [1]. This chemotype is structurally distinct from the three other major H4R ligand classes: (i) indole-carboxamides (JNJ-7777120, VUF6002) [2], (ii) dibenzodiazepine/oxazepine derivatives (clozapine analogs) [3], and (iii) aminopyrimidines (e.g., A-943931). The quinazoline scaffold confers the dual H1/H4 pharmacology that is not observed in indole-carboxamide-based H4R ligands [1]. Additionally, quinazolines have well-established synthetic tractability, enabling modular derivatization at multiple positions for SAR exploration—a feature that supports custom probe development beyond off-the-shelf procurement.

Scaffold Differentiation

Class-level inference

Quinazoline core vs. indole-carboxamide (JNJ-7777120) / benzimidazole (VUF6002)

Supports chemotype selection for IP-differentiated probes and synthetic tractability

Structural class linked to distinct selectivity profiles.

Evidence Dimension	Chemical scaffold classification and associated pharmacology
Target Compound Data	Quinazoline scaffold: 6-chloro-2-(4-methylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)quinazolin-4-amine; dual H1R/H4R profile [1]
Comparator Or Baseline	JNJ-7777120: indole-carboxamide scaffold (1-[(5-chloro-1H-indol-2-yl)carbonyl]-4-methylpiperazine); >1000-fold H4R-selective [2]; VUF6002: benzimidazole scaffold; 540-fold selective for H4R over H3R
Quantified Difference	Structural class difference: quinazoline vs. indole-carboxamide vs. benzimidazole; associated with qualitatively different selectivity profiles (dual H1/H4 vs. pure H4 vs. H4/H3)
Conditions	Scaffold classification based on published medicinal chemistry; selectivity data from cited references

Why This Matters

If a project requires a structurally distinct H4R chemotype for intellectual property reasons, to avoid cross-reactivity inherent to indole-based compounds, or to exploit quinazoline-specific synthetic handles for probe development, VUF10497 is the most appropriate procurement choice within the H4R inverse agonist space.

• [1] Smits RA et al. J Med Chem. 2008;51(24):7855-65. PMID: 19053770. Describes quinazoline scaffold and dual H1/H4 pharmacology. View Source
• [2] Thurmond RL et al. J Pharmacol Exp Ther. 2004;309(1):404-13. PMID: 14722321. JNJ-7777120 indole-carboxamide structure and selectivity. View Source
• [3] Smits RA, et al. Synthesis and pharmacological characterization of dibenzodiazepine derivatives as histamine H4 receptor ligands. J Med Chem. 2006;49(14):4267-77. PMID: 16854056. View Source

VUF10497 Application Scenarios

Dual H1/H4 Blockade in Allergic Inflammation

In mast cell-driven and eosinophilic inflammation models where both histamine H1 and H4 receptors contribute to vascular permeability, chemotaxis, and cytokine release, VUF10497 provides a single-agent tool for dual-receptor blockade [1]. Unlike co-administration of JNJ-7777120 with an H1 antagonist, VUF10497 ensures matched pharmacokinetics and simultaneous receptor engagement, avoiding artifacts from differential compound exposure. The 4.9-fold H1R affinity advantage over VUF10499 makes VUF10497 the preferred quinazoline for dual-pathway studies [2].

Constitutive H4R Signaling in Immune Cells

For researchers investigating ligand-independent (constitutive) H4R signaling in dendritic cells, mast cells, or eosinophils, VUF10497's inverse agonist profile is mechanistically essential [1]. Neutral H4R antagonists like JNJ-7777120 cannot suppress basal receptor tone and would be unsuitable for these experiments. Although VUF10497's functional inverse agonist IC50 has not been publicly disclosed, its classification alongside VUF10499 (IC50 = 145 nM in the same assay system [3]) supports its use in this context.

Human-to-Rat H4R Species Translation

VUF10497's unique species-dependent pharmacology—inverse agonist at human H4R but antagonist at rat H4R [1]—makes it a valuable tool compound for studying ortholog-specific GPCR signaling mechanisms. The 2.08-fold human/rat binding affinity ratio [4] requires dose adjustment between species but also provides a built-in experimental variable for probing structure-activity relationships across H4R orthologs.

Quinazoline H4R Probe Development & SAR

For medicinal chemistry groups building H4R-focused compound libraries or developing positron emission tomography (PET) tracers, the quinazoline scaffold of VUF10497 offers synthetic modularity at the 2-amino, 4-amino, and 6-position that is distinct from the indole-carboxamide series [1]. VUF10497 can serve as a reference standard for new quinazoline-derived H4R ligands and as a starting point for radiolabeling strategies targeting both H1 and H4 receptors simultaneously.

Application

Selection Property

Validation Focus

Dual H1/H4 receptor co-blockade models

Balanced H1R/H4R affinity profile

H1/H4 co-engagement in mast cell/eosinophil assays

Constitutive H4R signaling studies

Inverse agonist efficacy (suppresses basal activity)

Functional suppression of ligand-independent receptor tone

Human-to-rat H4R ortholog comparison

Species-dependent efficacy (inverse agonist vs antagonist)

Affinity and efficacy shift in cross-species models

Quinazoline scaffold-based probe development

Synthetic modularity at 2-amino, 4-amino, 6-positions

SAR exploration and dual-receptor radiolabeling

• [1] Smits RA et al. J Med Chem. 2008;51(24):7855-65. PMID: 19053770. Reports dual H1/H4 pharmacology, inverse agonism at human H4R, species-dependent functional switch. View Source
• [2] BindingDB BDBM50412494 (VUF-10497, H1R Ki = 19.9 nM) vs. BDBM50397292 (VUF-10499, H1R Ki = 97.7 nM): 4.9-fold H1R affinity difference. View Source
• [3] BindingDB BDBM50397292: VUF-10499 inverse agonist IC50 = 145 nM in CRE-β-galactosidase assay at human H4R. View Source
• [4] BindingDB BDBM50412494: VUF-10497 human H4R Ki = 7.59 nM, rat H4R Ki = 15.8 nM; ratio = 2.08. View Source